2-Chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde
Overview
Description
“2-Chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde” is a chemical compound with the CAS Number: 174008-48-1 . It has a molecular weight of 209.55 .
Synthesis Analysis
The synthesis of “this compound” can be achieved from 2-chloro-4-iodopyridine .Molecular Structure Analysis
The molecular structure of “this compound” has been studied using spectroscopic methods and DFT analysis .Chemical Reactions Analysis
“this compound” can be used in the synthesis of various compounds. For example, it can be used in the preparation of 4,4’-bis(trifluoromethyl)-2,2’-bipyridine .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a refractive index of 1.4490 and a density of 1.411 g/mL at 25 °C .Scientific Research Applications
Catalysis and Synthetic Applications
2-Chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde has been explored for its potential applications in various branches of chemistry, particularly in the synthesis of complex organic compounds. The compound's unique structural features, including the trifluoromethyl group and the chloro substituent, make it an attractive building block for the synthesis of heterocyclic compounds, which are prevalent in pharmaceuticals, agrochemicals, and materials science. For instance, its use in the formation of pyridine and pyrimidine derivatives, which have significant biological and medicinal applications, has been noted. The pyridine moiety, in particular, is a common core structure in many drugs and agrochemicals due to its versatility in undergoing various chemical reactions (Boča, Jameson, & Linert, 2011; Guan, Liu, Sun, Xie, & Wang, 2016) (Boča, Jameson, & Linert, 2011); (Guan, Liu, Sun, Xie, & Wang, 2016).
Environmental Degradation Studies
Research into the degradation of polyfluoroalkyl chemicals, including derivatives similar to this compound, has highlighted the environmental persistence and potential risks associated with these compounds. Studies focusing on their biodegradation, transformation, and the identification of by-products are crucial for understanding their environmental impact and developing strategies for their safe disposal or degradation (Liu & Avendaño, 2013) (Liu & Avendaño, 2013).
Green Chemistry and Sustainable Applications
The exploration of catalytic processes and green chemistry applications of this compound is an area of growing interest. Catalytic systems that utilize this compound for the synthesis of environmentally benign products or processes that minimize waste and energy consumption are being developed. These studies aim to enhance the sustainability of chemical manufacturing processes, making them more environmentally friendly and economically viable (Wenfen, 2014) (Wenfen, 2014).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been known to interact with peripheral sensory trigeminal nerves, acting as a calcitonin gene-related peptide (cgrp) receptor antagonist .
Mode of Action
Based on its structural similarity to other trifluoromethylpyridines, it may interact with its targets through a similar mechanism .
Biochemical Pathways
Related compounds have been used in the synthesis of aminopyridines through amination reactions .
Result of Action
Related compounds have shown to have significant effects in the agrochemical and pharmaceutical industries .
Action Environment
It is generally recommended to ensure adequate ventilation when handling this compound .
Properties
IUPAC Name |
2-chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF3NO/c8-6-4(3-13)5(1-2-12-6)7(9,10)11/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXIMMXIGICNTOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1C(F)(F)F)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00702895 |
Source
|
| Record name | 2-Chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00702895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
174008-48-1 |
Source
|
| Record name | 2-Chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00702895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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